1-p-Tolyl-2-cyano-2-phenylsulfonylethylene

• Molecular Formula: C16H13NO2S
• Molecular Weight: 283.3 g/mol
• IUPAC Name: 2-(benzenesulfonyl)-3-(4-methylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C16H13NO2S/c1-13-7-9-14(10-8-13)11-16(12-17)20(18,19)15-5-3-2-4-6-15/h2-11H,1H3
• InChI Key: XWJMFCVSNXHBKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C(C#N)S(=O)(=O)C2=CC=CC=C2

Description

1-p-Tolyl-2-cyano-2-phenylsulfonylethylene is a useful research compound. Its molecular formula is C16H13NO2S and its molecular weight is 283.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

120 g (1 mole) of p-methylbenzaldehyde were heated to the boil on a water separator and under reflux with 181 g (1 mole) of phenylsulfonyl-acetonitrile in 500 ml benzene with addition of 6 ml of piperidine and 3 ml of glacial acetic acid. After 5 hours, 17 ml water had separated. Upon cooling to 10° C, the 1-p-tolyl-2-cyano-2-phenylsulfonyl-ethlene crystallized; after suction filtration, washing with 150 ml of cold benzene and drying, 206 g (73% of the theory) were obtained; melting point: 145°-147° C. ##STR14##